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For Research Use Only. Not for use in diagnostic procedures.

Introduction

SHR-1819 is a humanized monoclonal antibody that targets the alpha subunit of the
interleukin-4 receptor (IL-4Ra). By blocking IL-4Ra, SHR-1819 inhibits the signaling of both IL-4
and IL-13, key cytokines implicated in type 2 inflammatory diseases. This antibody is under
investigation for the treatment of conditions such as atopic dermatitis and asthma.[1][2][3]
Provided as a lyophilized powder, SHR-1819 requires careful reconstitution to ensure its
stability, efficacy, and safety in preclinical research and drug development settings.

This document provides a detailed protocol for the reconstitution, handling, and storage of
lyophilized SHR-1819. The procedures outlined below are based on general best practices for
reconstituting therapeutic monoclonal antibodies and are intended to guide researchers,
scientists, and drug development professionals.

Materials and Equipment
Materials

 Vial of lyophilized SHR-1819
o Sterile Water for Injection (SWFI)

» 5% Dextrose Injection (D5W) or 0.9% Sodium Chloride Injection (Normal Saline)
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Sterile, single-use syringes (various sizes)

Sterile needles

Alcohol wipes (70% isopropyl alcohol)

Sterile, low-protein-binding storage tubes (e.g., polypropylene)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Equipment

e Laminar flow hood or biological safety cabinet

o Calibrated pipettes

» Vortex mixer (optional)

o Centrifuge for vials (optional)

o Refrigerator (2-8°C)

o Freezer (-20°C to -80°C, non-frost-free)[4]

Reconstitution Protocol

This protocol is based on a hypothetical presentation of 150 mg of lyophilized SHR-1819
powder in a single-use vial. Adjust volumes accordingly for different vial presentations.

Step 1: Preparation

o Ensure all materials are sterile and readily accessible.

» Perform all reconstitution steps in a laminar flow hood or biological safety cabinet to maintain
sterility.

 Allow the vial of lyophilized SHR-1819 and the chosen diluent to equilibrate to room
temperature for approximately 15-30 minutes before reconstitution.
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Inspect the vial of lyophilized SHR-1819 to ensure the cake is intact and there are no signs
of damage to the vial or stopper.

Step 2: Reconstitution Procedure

Remove the plastic cap from the SHR-1819 vial and wipe the rubber stopper with a 70%
isopropyl alcohol wipe.

Using a sterile syringe and needle, slowly inject the appropriate volume of Sterile Water for
Injection (SWFI) onto the inside wall of the vial to avoid foaming. For a target concentration
of 100 mg/mL, add 1.5 mL of SWFI to the 150 mg vial.

Gently swirl the vial to dissolve the lyophilized powder. Avoid vigorous shaking or vortexing,
as this can cause protein denaturation and foaming.[3]

Allow the vial to sit at room temperature for a few minutes to ensure complete dissolution. If
complete dissolution is not achieved with gentle swirling, the vial may be gently rolled
between the palms.

Once reconstituted, the solution should be clear to slightly opalescent, colorless to pale
yellow, and essentially free of visible particles.[5]
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Step 3: Dilution for Administration (If Required)

For preclinical studies, SHR-1819 was administered via subcutaneous injection, with the
vehicle being a 5% glucose injection.[1] Therefore, further dilution may be necessary to achieve
the final desired concentration for injection.

Based on the desired final concentration and volume, calculate the required volume of the
reconstituted SHR-1819 solution and the diluent (e.g., 5% Dextrose or 0.9% Normal Saline).

o Withdraw the calculated volume of reconstituted SHR-1819 from the vial using a sterile
syringe.

e Slowly add the SHR-1819 solution to the appropriate volume of the chosen diluent.

o Gently invert the container to mix. Do not shake.

Quantitative Data Summary

The following tables provide examples of reconstitution and dilution calculations.

Table 1: Reconstitution of Lyophilized SHR-1819

Parameter Value

Mass of Lyophilized Powder 150 mg/vial

Reconstitution Diluent Sterile Water for Injection (SWFI)
Volume of SWFI to Add 1.5mL

Final Concentration 100 mg/mL

Table 2: Example Dilution for a 10 mg/kg Dose in a 20g Mouse
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Parameter Value
Animal Weight 20 g (0.02 kg)
Dose 10 mg/kg
Total Dose Required 0.2mg
Reconstituted SHR-1819 Concentration 100 mg/mL
Volume of Reconstituted SHR-1819 2 L
Final Injection Volume (Example) 100 pL
Diluent 5% Dextrose Injection
Volume of Diluent Required 98 uL
Final Concentration for Injection 2 mg/mL
Quality Control

A visual inspection of the reconstituted product is crucial to ensure its quality and safety.[5][6]

o Appearance: The reconstituted solution should be clear to slightly opalescent and colorless
to pale yellow.

» Particulates: The solution must be essentially free of visible particles. Inspect the vial against
a light and dark background to aid in the detection of any foreign matter.[5]

« Integrity: If the lyophilized cake appears melted or discolored before reconstitution, do not
use the product.

Storage and Stability

Proper storage of both lyophilized and reconstituted SHR-1819 is critical to maintain its stability
and biological activity.

Table 3: Storage Conditions
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Form Storage Temperature Duration

Refer to manufacturer's

Lyophilized Powder 2-8°C o
expiration date
Reconstituted Solution 2-8°C Up to 24 hours
) ) o Up to 3 months (avoid freeze-
Reconstituted Solution -20°C to -80°C (in aliquots)

thaw cycles)[7]

Important Considerations:
» Do not freeze lyophilized powder.

o For long-term storage of the reconstituted antibody, it is recommended to aliquot the solution
into single-use, low-protein-binding tubes to avoid repeated freeze-thaw cycles.[4][7]

o Use of frost-free freezers is not recommended as the temperature fluctuations can degrade
the antibody.[4][8]

Signaling Pathway of SHR-1819

SHR-1819 exerts its therapeutic effect by inhibiting the signaling of IL-4 and IL-13, which share
a common receptor subunit, IL-4Ra. This inhibition prevents the activation of the JAK-STAT
signaling pathway, a critical cascade in the inflammatory response of type 2 diseases.
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Conclusion

The proper reconstitution of lyophilized SHR-1819 is a fundamental step for ensuring the
reliability and reproducibility of experimental results. By following this detailed protocol,
researchers can prepare SHR-1819 solutions that are suitable for in vitro and in vivo studies,
contributing to the further understanding and development of this promising therapeutic
antibody. Adherence to aseptic techniques, careful handling to prevent protein denaturation,
and appropriate storage are paramount for maintaining the integrity of the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Reconstitution Protocol for Lyophilized SHR-1819: An
Application Note for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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1819]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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